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An In-depth Technical Guide on the Thermodynamic Properties of 2-Chloro-2-methylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Chloro-2-methylhexane. It is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development and other chemical synthesis

applications. The document summarizes key quantitative thermodynamic data in structured

tables, details relevant experimental protocols for the determination of these properties, and

presents a visualization of the synthesis pathway.

Introduction
2-Chloro-2-methylhexane (C7H15Cl) is a tertiary alkyl halide.[1][2][3] Understanding its

thermodynamic properties is crucial for a variety of applications, including reaction kinetics,

process design, and safety assessments in chemical manufacturing and pharmaceutical

development. This guide compiles and presents available data on its fundamental

thermodynamic parameters.
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A summary of the key molecular and physical properties of 2-Chloro-2-methylhexane is

presented in Table 1. This data is essential for understanding the substance's behavior in

various physical and chemical processes.

Table 1: Molecular and Physical Properties of 2-Chloro-2-methylhexane

Property Value Source

Molecular Formula C7H15Cl [1][2][3]

Molecular Weight 134.647 g/mol [1]

CAS Number 4398-65-6 [1][2][3]

Density 0.86 g/cm³ ChemicalBook

Boiling Point 140 °C at 760 mmHg [4]

Melting Point -69.5 °C (estimate) Guidechem

Flash Point 33.5 °C Guidechem

Refractive Index 1.419 Guidechem

Vapor Pressure
7.8 ± 0.2 mmHg at 25°C

(Predicted)
Guidechem

Thermodynamic Properties
The thermodynamic properties of 2-Chloro-2-methylhexane are critical for predicting its

behavior in chemical reactions and phase transitions. While extensive experimental data for

this specific compound is not readily available in public literature, the available information and

related concepts are summarized below. The NIST/TRC Web Thermo Tables are a source for

critically evaluated thermophysical and thermochemical data, though access is restricted.[1][5]

Table 2: Key Thermodynamic Parameters of 2-Chloro-2-methylhexane
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Parameter Symbol Notes Source

Ideal Gas Heat

Capacity
C_p,gas_

Data as a function of

temperature is

available.

[5][6]

Standard Gibbs Free

Energy of Formation
Δ_f_G° [6]

Enthalpy of Formation

at Standard

Conditions (gas)

Δ_f_H°gas [6]

Enthalpy of Fusion at

Standard Conditions
Δ_fus_H° [6]

Enthalpy of

Vaporization at

Standard Conditions

Δ_vap_H°

Data as a function of

temperature is

available.

[5][6]

Critical Pressure P_c_ [6]

Critical Temperature T_c_ [6]

Experimental Protocols
The determination of thermodynamic properties relies on precise experimental methodologies.

Below are detailed protocols for key experiments relevant to haloalkanes.

Calorimetry for Enthalpy of Reaction
Calorimetry is used to measure the heat absorbed or released during a chemical reaction,

which corresponds to the enthalpy change (ΔH) at constant pressure.[7][8][9][10][11]

Objective: To determine the enthalpy of a reaction involving an alkyl halide.

Apparatus:

A coffee-cup calorimeter (an insulated container)[11]
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Thermometer or temperature probe[11]

Stirring rod

Balance

Glassware for measuring reactants

Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter (C_cal_) must be determined

by mixing known amounts of hot and cold water and measuring the final temperature.

Reactant Preparation: Measure precise volumes and concentrations of the reactants. For the

synthesis of 2-Chloro-2-methylhexane, this would involve 2-methyl-2-hexanol and

hydrochloric acid.

Reaction Initiation: Place one reactant in the calorimeter and allow it to reach thermal

equilibrium. Record the initial temperature (T_initial_).

Mixing and Data Collection: Quickly add the second reactant to the calorimeter, seal it, and

begin stirring. Record the temperature at regular intervals until a maximum or minimum

temperature is reached and the temperature starts to return to the initial state.[10]

Data Analysis: Plot temperature versus time to extrapolate the final temperature (T_final_) at

the time of mixing.

Calculation: The heat of the reaction (q_rxn_) is calculated using the formula: q_rxn_ = -

(q_solution_ + q_calorimeter_) where:

q_solution_ = m_solution_ × c_solution_ × ΔT

q_calorimeter_ = C_cal_ × ΔT

ΔT = T_final_ - T_initial_ The enthalpy of reaction (ΔH) is then determined by dividing

q_rxn_ by the number of moles of the limiting reactant.
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The static method is a direct technique for determining the vapor pressure of a liquid over a

range of temperatures.[12][13][14][15]

Objective: To measure the vapor pressure of 2-Chloro-2-methylhexane as a function of

temperature.

Apparatus:

A thermostated sample cell connected to a pressure measuring system (e.g., a capacitance

manometer).[16]

Vacuum pump

Temperature control system

Procedure:

Sample Preparation: The liquid sample must be thoroughly degassed to remove any

dissolved air or other volatile impurities. This is often achieved by repeated freeze-pump-

thaw cycles.[12]

Equilibration: The degassed sample is placed in the thermostated cell, which is evacuated.

The cell is then brought to the desired temperature and allowed to reach thermal and phase

equilibrium.

Pressure Measurement: Once the system is in equilibrium, the pressure of the vapor in the

headspace above the liquid is measured by the pressure transducer.[14]

Temperature Variation: The temperature of the cell is then changed to a new setpoint, and

the system is allowed to re-equilibrate before another pressure measurement is taken. This

is repeated for a range of temperatures.[15]

Data Analysis: The vapor pressure data is typically plotted as ln(P) versus 1/T. According to

the Clausius-Clapeyron equation, this plot should be linear, and the slope can be used to

determine the enthalpy of vaporization (ΔH_vap_).
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Tertiary alkyl halides like 2-Chloro-2-methylhexane are commonly synthesized via an SN1

reaction from the corresponding tertiary alcohol.[17][18] The following diagram illustrates the

workflow for the synthesis of 2-Chloro-2-methylhexane from 2-methyl-2-hexanol.

2-methyl-2-hexanol
+ Concentrated HCl

SN1 Reaction
(Protonation & Loss of H2O,
Nucleophilic Attack by Cl-)

Mixing Liquid-Liquid Extraction
(Separatory Funnel)

Reaction Mixture Washing with NaHCO3(aq)
and Brine

Organic Layer Drying over Anhydrous
Na2SO4 or CaCl2

2-Chloro-2-methylhexane
(Purified Product)

Filtration

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-2-methylhexane.

Conclusion
This technical guide has summarized the available thermodynamic and physical properties of

2-Chloro-2-methylhexane. While some specific experimental values for thermodynamic

parameters are not widely published, this document provides a foundational understanding

through compiled data, detailed experimental protocols for their determination, and a clear

visualization of its synthesis. This information is intended to support researchers and

professionals in their work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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